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Compound of Interest

2-Methoxy-1,3-thiazole-4-
Compound Name:
carbaldehyde

Cat. No.: B011644

In-depth Technical Guide: Thiazole-4-
Carbaldehyde Derivatives

An important note on the requested compound "2-Methoxy-1,3-thiazole-4-carbaldehyde™:
Extensive searches for the chemical identifier (CAS number) and specific properties of "2-
Methoxy-1,3-thiazole-4-carbaldehyde" did not yield any direct results. This suggests that this
specific compound may be a novel chemical entity, a transient synthetic intermediate, or is not
widely documented in publicly available chemical databases.

This guide will instead provide a comprehensive overview of closely related and well-
characterized thiazole-4-carbaldehyde derivatives, focusing on their synthesis, properties, and
applications in research and development. The information presented here is targeted towards
researchers, scientists, and professionals in drug development.

Closely Related Compounds and Their Properties

Several isomeric and substituted analogs of the requested compound are commercially
available and have been documented in scientific literature. The primary difference lies in the
position and nature of the methoxy-containing substituent.

2-(Methoxyphenyl)-1,3-thiazole-4-carbaldehydes
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A common structural motif involves a methoxyphenyl group attached to the second position of
the thiazole ring. The properties of these compounds are summarized below.

2-(2- 2-(3- 2-(4-
5 " Methoxyphenyl)-1,3 Methoxyphenyl)-1,3 Methoxyphenyl)-1,3
roper
SNy -thiazole-4- -thiazole-4- -thiazole-4-
carbaldehyde carbaldehyde carbaldehyde
Not explicitly found,
CAS Number but commercially 749902-11-2[1] 174006-71-4[2][3]
available.
Molecular Formula C11HoNO2S C11HoaNO25[1] C11HoaNO25[2]
Molecular Weight 219.26 g/mol 219.26 g/mol [1] 219.26 g/mol [2]
Off-white to yellow ) )
Appearance - ] Off-white solid[2]
solid[1]
Purity - >99% (HPLC)[1] >99% (HPLC)[2]
Storage Conditions - 0-8°C[1] 0-8°C[2]

Other Relevant Thiazole-carbaldehyde Derivatives

Other related compounds with different substitution patterns are also of interest.
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2-
5-
(Dimethylamino)-4- .
(Methoxymethyl)-1, Thiazole-4-
Property . methoxy-1,3-
3-thiazole-2- . carboxaldehyde
thiazole-5-
carbaldehyde
carbaldehyde
Not explicitly found,
CAS Number 687636-95-9[4] but commercially 3364-80-5
available.[5]
Molecular Formula CeH7NO2S[4] C7H10N202S[5] CsH3NOS
Molecular Weight 157.19 g/mol [4] 186.23 g/mol [5] 113.14 g/mol
Appearance
Boiling Point - - 61-63 °C/15 mmHg
Density - - 1.288 g/mL at 25 °C

Synthesis and Experimental Protocols

The synthesis of thiazole derivatives is a well-established area of organic chemistry. The
Hantzsch thiazole synthesis is a classic and versatile method.[4]

General Hantzsch Thiazole Synthesis

This method involves the reaction of a thioamide with an a-haloketone. For the synthesis of a
4-carbaldehyde derivative, a protected form of an a-halopyruvaldehyde or a related three-
carbon electrophile would be required.

A general synthetic workflow for producing a substituted thiazole-4-carbaldehyde is outlined
below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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